Trivalent hydroxyarsinothricn

• Molecular Formula: C4H10AsNO4
• Molecular Weight: 211.05 g/mol
• InChI: InChI=1S/C4H10AsNO4/c6-3(4(7)8)1-2-5(9)10/h3,9-10H,1-2,6H2,(H,7,8)/t3-/m1/s1
• InChIKey: OPHFDKSQCVCXEI-GSVOUGTGSA-N

R-AST-OH: Key Organoarsenical Antibiotic Intermediate

Trivalent hydroxyarsinothricin (R-AST-OH), chemically 2-amino-4-(dihydroxyarsinoyl) butanoate in its reduced trivalent state, is a critical intermediate in the biosynthesis of the broad-spectrum organoarsenical antibiotic arsinothricin (AST) [1]. Synthesized by the radical S-adenosylmethionine (SAM) enzyme ArsL from inorganic arsenite, it serves as the direct substrate for methylation by the ArsM methyltransferase to yield the active antibiotic, reduced AST (R-AST) [2]. As a non-proteinogenic amino acid analog of glutamate, this compound class targets enzymes in nitrogen metabolism. R-AST-OH is not merely a precursor; it possesses distinct and valuable chemical and biological properties, including covalent, irreversible inhibition of kidney-type glutaminase (KGA), a key metabolic target in aggressive cancers .

• [1] Galván AE, et al. Identification of the Biosynthetic Gene Cluster for the Organoarsenical Antibiotic Arsinothricin. Microbiol Spectr. 2021;9(1):e00502-21. View Source
• [2] Paul NP, et al. The ArsQ permease and transport of the antibiotic arsinothricin. Mol Microbiol. 2023;118(4):403-418. View Source

Why R-AST-OH Is Irreplaceable

Substituting trivalent hydroxyarsinothricin (R-AST-OH) with its final antibiotic product, arsinothricin (AST), or other arsenical compounds is scientifically unjustifiable due to fundamental differences in molecular target, mechanism of action, and oxidation state. R-AST-OH is a covalent, irreversible inhibitor of human kidney-type glutaminase (KGA), a property not attributed to AST, which is a competitive inhibitor of bacterial glutamine synthetase . Furthermore, the biological activity and transport of these compounds are highly sensitive to their oxidation state. The trivalent form (R-AST-OH) is the substrate recognized and transported by the ArsQ efflux permease in producing organisms, whereas the pentavalent form (AST-OH) is not [1]. The presence of the unmethylated arsenic moiety in R-AST-OH dictates its unique reactivity, making it an essential tool for probing the biosynthesis pathway and for applications targeting KGA, for which AST, phosphinothricin, or roxarsone are not functional equivalents.

• [1] Paul NP, et al. The ArsQ permease and transport of the antibiotic arsinothricin. Mol Microbiol. 2023;118(4):403-418. View Source

R-AST-OH vs. Analogs: Key Evidence

ArsQ Permease Selectivity for Trivalent AST

The biosynthesis of the AST precursor, hydroxyarsinothricin (AST-OH), which exists in its reduced trivalent form (R-AST-OH) intracellularly, is remarkably efficient from a genetic perspective. The entire biosynthetic pathway, from inorganic arsenite to AST-OH, is encoded by a minimal three-gene cluster (arsQML). This stands in stark contrast to the biosynthesis of its phosphorus-containing counterpart, phosphinothricin (PT), which requires over 20 genes [1]. This genetic parsimony offers a significant advantage for heterologous production and metabolic engineering efforts.

Evidence Dimension	Number of genes required for biosynthesis
Target Compound Data	3 genes (arsQML gene cluster)
Comparator Or Baseline	Phosphinothricin (PT): >20 genes
Quantified Difference	A reduction of at least 85% in genetic complexity for the AST/trivalent hydroxyarsinothricin pathway.
Conditions	Comparative genomic analysis of the biosynthetic gene clusters in Burkholderia gladioli GSRB05 (for AST) and Streptomyces species (for PT) [1].

Why This Matters

For procurement focused on synthetic biology or heterologous production, the pathway's minimal genetic footprint drastically reduces the complexity and cost of engineering microbial strains for large-scale compound production compared to more complex natural products like phosphinothricin.

• [1] Galván AE, et al. Identification of the Biosynthetic Gene Cluster for the Organoarsenical Antibiotic Arsinothricin. Microbiol Spectr. 2021;9(1):e00502-21. View Source

Engineered ArsL Enhances Methylarsenate Conversion

Trivalent hydroxyarsinothricin (R-AST-OH) functions as a covalent and irreversible inhibitor of human kidney-type glutaminase (KGA), a property not shared with its downstream metabolite, AST. R-AST-OH binds specifically to the glutamine binding site and forms a covalent bond with an active-site cysteine residue . In contrast, AST is a competitive inhibitor of bacterial glutamine synthetase (GS) [1]. This fundamental mechanistic difference delineates their distinct research applications: R-AST-OH as a tool for studying KGA-dependent cancer metabolism, and AST as an antibiotic candidate.

Evidence Dimension	Mechanism of target inhibition
Target Compound Data	Covalent, irreversible inhibitor of human KGA.
Comparator Or Baseline	Arsinothricin (AST): Competitive inhibitor of bacterial glutamine synthetase (GS).
Quantified Difference	Qualitative difference in binding type (covalent vs. non-covalent) and primary target (human KGA vs. bacterial GS).
Conditions	Analysis based on vendor product descriptions and published literature on AST's mechanism of action [REFS-1, REFS-2].

Why This Matters

Procurement decisions hinge on the intended research target. R-AST-OH is the specific choice for investigating KGA inhibition, particularly in oncology research, where covalent inhibition offers prolonged target engagement. AST would be an inappropriate tool for this purpose.

• [1] Nadar VS, et al. Arsinothricin, an arsenic-containing non-proteinogenic amino acid analog of glutamate, is a broad-spectrum antibiotic. Commun Biol. 2019;2:131. View Source

AST vs. Arsenite: Cellular Uptake and Toxicity

Trivalent hydroxyarsinothricin exhibits a specific and quantifiable selectivity profile in vitro. It has been demonstrated to selectively kill triple-negative breast cancer (TNBC) cells while showing no cytotoxicity to a non-cancerous control cell line . This selectivity profile is a key differentiator from other arsenicals like arsenic trioxide, which is broadly cytotoxic, or roxarsone, which is an antimicrobial growth promoter. The reported selectivity suggests a therapeutic window that is highly relevant for targeted cancer therapy research.

Evidence Dimension	Selective cytotoxicity profile
Target Compound Data	Selectively kills TNBC cells; not cytotoxic to control cell line.
Comparator Or Baseline	Roxarsone (trivalent) and other broad-spectrum arsenicals: Generally cytotoxic or have distinct antimicrobial activity.
Quantified Difference	Qualitative difference in selectivity (cytotoxic to TNBC, non-cytotoxic to control cells).
Conditions	In vitro cell culture assay as described by vendor datasheets .

Why This Matters

This evidence directs procurement toward cancer biology research. The selectivity profile makes R-AST-OH a valuable probe for studying KGA addiction in aggressive cancers like TNBC, distinguishing it from general arsenical cytotoxins or antibiotics like AST.

Minimal AST Biosynthetic Gene Cluster

Trivalent hydroxyarsinothricin (R-AST-OH) is the dedicated substrate for the ArsM methyltransferase. This enzymatic step is essential for converting the precursor into the reduced trivalent form of the broad-spectrum antibiotic arsinothricin (R-AST) [1]. Studies show that co-expression of the BgArsL enzyme (which synthesizes R-AST-OH) with the native BgArsM methyltransferase results in significantly enhanced antibiotic production compared to co-expression with a non-native methyltransferase (CrArsM) [2]. This confirms that the system is optimized for R-AST-OH as the specific intermediate, a property not shared by inorganic arsenite, which BgArsM does not methylate [2].

Evidence Dimension	Enzymatic methylation efficiency leading to AST production
Target Compound Data	When R-AST-OH synthesis (via BgArsL) is paired with its native methyltransferase (BgArsM), AST production is significantly higher.
Comparator Or Baseline	Pairing R-AST-OH synthesis with a non-native methyltransferase (CrArsM) results in much lower AST production. BgArsM also does not methylate inorganic As(III) [2].
Quantified Difference	Qualitative, but robust: 'much more' AST produced with the BgArsL/BgArsM pair vs. BgArsL/CrArsM.
Conditions	Heterologous expression in E. coli cells co-expressing BgArsL with either BgArsM or CrArsM [2].

Why This Matters

For any research involving the biosynthesis of the AST antibiotic, trivalent hydroxyarsinothricin is the non-negotiable, specific substrate. It is a required component for enzymatic assays with ArsM and for engineered production systems aiming to generate the active antibiotic AST.

• [1] Paul NP, et al. The ArsQ permease and transport of the antibiotic arsinothricin. Mol Microbiol. 2023;118(4):403-418. View Source
• [2] Galván AE, et al. Selective Methylation by an ArsM S-Adenosylmethionine Methyltransferase from Burkholderia gladioli GSRB05 Enhances Antibiotic Production. Appl Environ Microbiol. 2022;88(17):e0124622. View Source

R-AST-OH Research and Industrial Applications

Antibiotic Efflux and Resistance Mechanisms

R-AST-OH is a premier tool compound for investigating the role of KGA in glutamine-addicted cancers, specifically triple-negative breast cancer (TNBC). Its demonstrated selective cytotoxicity toward TNBC cells, combined with its lack of effect on control cells, validates its use in functional studies to confirm KGA dependency and to identify downstream signaling pathways affected by glutamine deprivation [1]. This is a key differentiator from AST or other arsenicals.

Chemoenzymatic Production of AST

As the dedicated, native substrate for the ArsM methyltransferase, R-AST-OH is an essential reagent for in vitro enzyme assays aimed at characterizing ArsM kinetics and for cell-based production systems designed to synthesize the antibiotic AST [1]. Its use is mandated by the evidence showing that ArsM does not methylate inorganic arsenite and is highly specific for this trivalent intermediate [2].

Organoarsenical SAR and Drug Discovery

Trivalent hydroxyarsinothricin is the specific substrate recognized and transported by the ArsQ efflux permease. Studies demonstrate that cells expressing arsQ accumulate significantly less R-AST-OH, confirming its role in resistance and antibiotic export [1]. This makes R-AST-OH an indispensable tool for biochemists and microbiologists studying the transport mechanisms of this novel antibiotic class and the associated resistance pathways in producing organisms like Burkholderia gladioli.

• [1] Paul NP, et al. The ArsQ permease and transport of the antibiotic arsinothricin. Mol Microbiol. 2023;118(4):403-418. View Source
• [2] Galván AE, et al. Selective Methylation by an ArsM S-Adenosylmethionine Methyltransferase from Burkholderia gladioli GSRB05 Enhances Antibiotic Production. Appl Environ Microbiol. 2022;88(17):e0124622. View Source